Cas no 1807316-76-2 (2-Fluoro-3-iodopyridine-6-acrylic acid)

• Product Name: 2-Fluoro-3-iodopyridine-6-acrylic acid
• CAS No: 1807316-76-2
• MF: C₈H₅FINO₂
• MW: 293.033677816391
• CID: 4905674
• Update Time: 2025-10-30

2-Fluoro-3-iodopyridine-6-acrylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-3-iodopyridine-6-acrylic acid

• Inchi： 1S/C8H5FINO2/c9-8-6(10)3-1-5(11-8)2-4-7(12)13/h1-4H,(H,12,13)/b4-2+
• InChI Key： FDDOKBXOWIRKBX-DUXPYHPUSA-N
• SMILES： IC1=C(N=C(/C=C/C(=O)O)C=C1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 222
• XLogP3: 1.9
• Topological Polar Surface Area: 50.2

Additional information on 2-Fluoro-3-iodopyridine-6-acrylic acid

2-Fluoro-3-Iodopyridine-6-Acrylic Acid (CAS No. 1807316-76-2)

2-Fluoro-3-Iodopyridine-6-Acrylic Acid, also known by its CAS number 1807316-76-2, is a highly specialized organic compound with significant potential in various fields of chemistry and materials science. This compound belongs to the class of pyridine derivatives, which are widely studied due to their unique electronic properties and versatility in chemical reactions. The presence of a fluorine atom at the 2-position and an iodine atom at the 3-position, along with the acrylic acid group at the 6-position, endows this molecule with a combination of electronic effects that make it particularly interesting for researchers.

The synthesis of 2-fluoro-3-iodopyridine derivatives has been a topic of extensive research in recent years. The introduction of halogen atoms, such as fluorine and iodine, into aromatic systems is known to significantly alter the electronic structure of the molecule. Fluorine, being highly electronegative, can induce electron-withdrawing effects, while iodine, with its larger atomic size, can introduce steric effects and additional electronic perturbations. These modifications make the compound suitable for applications in drug design, where fine-tuning of electronic properties is crucial for achieving desired biological activities.

The acrylic acid group attached at the 6-position of the pyridine ring adds another layer of functionality to this compound. Acrylic acids are known for their ability to participate in polymerization reactions, making them valuable in the development of advanced materials such as hydrogels, coatings, and biodegradable polymers. In the context of 2-fluoro-3-iodopyridine, this group could potentially serve as a reactive site for further chemical modifications or cross-linking reactions.

Recent studies have highlighted the potential of pyridine derivatives in various areas, including catalysis, sensors, and optoelectronic materials. For instance, researchers have explored the use of pyridine-based compounds as ligands in metalloporphyrin catalysts for hydrogenation reactions. The presence of halogen atoms in such compounds can enhance their catalytic performance by modulating the electronic environment around the metal center.

In addition to its chemical applications, 2-fluoro-3-iopropyliodopyridine has shown promise in biological systems. The compound's unique structure allows it to interact with biomolecules such as proteins and nucleic acids through a combination of hydrogen bonding and van der Waals interactions. This property makes it a potential candidate for drug delivery systems or as a component in diagnostic agents.

The synthesis of CAS No. 1807316-76-2 involves a multi-step process that typically begins with the preparation of pyridine derivatives followed by halogenation and functionalization steps. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving yields.

In conclusion, 2-fluoro-3-iopropyliodopyridine, with its unique combination of functional groups and electronic properties, represents a valuable addition to the arsenal of organic compounds used in modern chemistry and materials science. Its potential applications span across multiple disciplines, making it an area of active research interest.